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Compound of Interest

Compound Name: Fmoc-PEG24-NHS ester

Cat. No.: B8106486

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-PEG24-NHS ester is a versatile, amine-reactive reagent commonly employed in
bioconjugation, particularly for the PEGylation of proteins and peptides.[1][2] This
heterobifunctional linker features a fluorenylmethyloxycarbonyl (Fmoc) protected amine group
at one end and a highly reactive N-hydroxysuccinimide (NHS) ester at the other, connected by
a 24-unit polyethylene glycol (PEG) spacer.[1][2] The NHS ester facilitates the covalent
attachment to primary amines, such as the e-amino group of lysine residues and the N-
terminus of proteins, forming a stable amide bond.[3] The hydrophilic PEG chain enhances the
solubility and stability of the resulting conjugate in aqueous media, while the Fmoc group
provides a temporary protecting group that can be removed under basic conditions to expose a
free amine for further conjugation, making it a valuable tool in the synthesis of more complex
biomolecules like Proteolysis Targeting Chimeras (PROTACS).

These application notes provide a detailed protocol for the labeling of proteins with Fmoc-
PEG24-NHS ester, including methods for purification and characterization of the resulting
conjugate.

Chemical Reaction

The fundamental reaction involves the nucleophilic attack of a primary amine from the protein
on the carbonyl group of the NHS ester, leading to the formation of a stable amide bond and
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the release of N-hydroxysuccinimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Protein Labeling
with Fmoc-PEG24-NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8106486#fmoc-peg24-nhs-ester-protocol-for-protein-
labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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